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Compound of Interest

Compound Name: Silver picrate

Cat. No.: B086978

For Researchers, Scientists, and Drug Development Professionals

WARNING: Silver picrate is a dangerously explosive material. Its synthesis and handling
should only be attempted by experienced professionals in a specialized laboratory equipped for
handling explosives. This document is for informational purposes only and does not constitute
a recommendation or endorsement for the synthesis or use of this compound.

Introduction

Silver picrate (AgCeH2(NO2)30) is an inorganic-organic salt formed from the silver(l) ion (Ag*)
and the picrate anion, derived from picric acid (2,4,6-trinitrophenol).[1] It is a yellow to orange
crystalline solid known for its extreme sensitivity to shock, friction, heat, and drying, making it
one of the most hazardous known silver salts.[1] Due to its dangerously explosive nature,
silver picrate has no practical industrial or laboratory applications and is primarily of academic
and historical interest in the study of energetic materials.[1] This guide provides a
comprehensive overview of its synthesis and properties, compiled from available literature.

Synthesis

Direct, detailed, and modern experimental protocols for the synthesis of silver picrate are
scarce due to its extreme hazard. However, the general synthesis follows the principles of
metal salt formation from picric acid. The following is a generalized protocol derived from the
synthesis of other metal picrates and should be treated with extreme caution.[2][3]
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Generalized Experimental Protocol

Materials:

Picric acid (CeH3N307)

Silver nitrate (AgNOs) or another soluble silver salt

Deionized water

Ethanol (for washing)

Acetone (optional, for washing)
Procedure:

o Preparation of Picric Acid Solution: A dilute agueous solution of picric acid is prepared.
Gentle heating may be required to fully dissolve the picric acid, but this should be done with
extreme care to avoid overheating.

e Preparation of Silver Salt Solution: A dilute aqueous solution of a soluble silver salt, such as
silver nitrate, is prepared separately.

e Precipitation: The silver salt solution is slowly added to the picric acid solution with constant,
gentle stirring. The formation of a yellow precipitate of silver picrate should be observed.
The reaction is a metathesis reaction where the silver ion replaces the acidic proton of the
picric acid.

« |solation and Washing: The precipitate is isolated by filtration. The collected silver picrate
must be kept wet with at least 30% water by mass to reduce its sensitivity to shock and
friction.[4][5] The wet solid is then washed with small portions of cold deionized water,
followed by ethanol or acetone to remove any unreacted starting materials.[6]

o Storage: The silver picrate must be stored wet in a designated explosives storage facility. It
should never be allowed to dry completely, as the dried material is extremely sensitive to
heat, flame, friction, or shock and may explode.[4]
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Properties of Silver Picrate
Physical and Chemical Properties

The following table summarizes the known physical and chemical properties of silver picrate.

Property Value Reference(s)
Molecular Formula CeH2AgN307 [61[7]
Molecular Weight 335.96 g/mol [4][6]

Yellow to orange crystalline
Appearance material; white to light tan solid  [1][6][7]

paste when wetted with water.

Sparingly soluble in water (~1
part in 50 parts H20). Slightly

Solubility soluble in alcohol and acetone.  [1][6][8]
Insoluble in ether and

chloroform.

] ] N/A (Decomposes upon
Melting Point _ [7]
heating)

303.6°C at 760 mmHg (Note:

This is likely the boiling point of
Boiling Point a related compound, as silver [7]

picrate decomposes violently

before boiling)

Density 1.856 g/cm3 [7]
Flash Point 133.9°C [7]
Vapor Pressure 0.000514 mmHg at 25°C [7]

Structural and Stability Characteristics

Silver picrate is composed of a silver(l) cation electrostatically coordinated to the oxygen atom
of the picrate anion.[1] The picrate anion's structure, with a phenolic ring substituted by three
electron-withdrawing nitro groups, creates a highly conjugated 1t-system that contributes to the
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compound's color and energetic instability.[1] The bond between the soft silver(l) cation and the
hard oxygen donor of the picrate is weak, and the lattice becomes particularly unstable as it
loses water of hydration, which increases its mechanical sensitivity.[1] The molecule possesses
a mixed oxidizer-fuel character, with the oxygen-rich nitro groups acting as the oxidizer and the
organic backbone serving as the fuel.[1]

Visualizations
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Caption: Generalized workflow for the synthesis of silver picrate.
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Caption: Logical relationship of hazards associated with silver picrate.

Applications and Relevance in Research

Historically, some metal picrates have been investigated for medicinal and antiseptic
properties.[9] Silver picrate itself has been mentioned as an antiprotozoal agent.[8] However,
due to its extreme instability, its use in any application, especially in a biological or
pharmaceutical context, is not feasible or safe with modern standards.[1] The primary
relevance of silver picrate in contemporary research is in the field of energetic materials and
safety studies, where it serves as an example of a highly sensitive and dangerous compound.
[1] While silver compounds and nanoparticles, in general, are subjects of interest for their
antimicrobial properties, silver picrate is not a viable candidate for such applications due to its
explosive nature.[10][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

7/8

Tech Support


https://www.jes.or.jp/mag/stem/Vol.65/documents/Vol.65,No.1,p.1-6.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/8976
https://www.echemi.com/products/pid_Seven4156-silverpicrate.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2891833.htm
https://www.lookchem.com/casno146-84-9.html
https://www.drugfuture.com/chemdata/silver-picrate.html
https://patents.google.com/patent/US2065110A/en
https://pubmed.ncbi.nlm.nih.gov/30735392/
https://pubmed.ncbi.nlm.nih.gov/30735392/
https://www.mdpi.com/2079-4991/14/17/1425
https://www.benchchem.com/product/b086978#silver-picrate-synthesis-and-properties
https://www.benchchem.com/product/b086978#silver-picrate-synthesis-and-properties
https://www.benchchem.com/product/b086978#silver-picrate-synthesis-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b086978?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086978?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086978?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

